Cas no 1803829-89-1 (Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate
• CAS No: 1803829-89-1
• MF: C₁₃H₉F₆NO₂S
• MW: 357.271483182907
• CID: 4796627
• Update Time: 2025-10-05

Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO2S/c1-2-22-10(21)5-7-3-4-9(12(14,15)16)11(8(7)6-20)23-13(17,18)19/h3-4H,2,5H2,1H3
• InChI Key： LDKXQOIPIJKGHL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C=CC=1C(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate (CAS No. 1803829-89-1): A Comprehensive Overview

Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate (CAS No. 1803829-89-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and cyano functional groups, offers a wide range of applications due to its versatile chemical properties. In this article, we delve into the molecular structure, synthesis, applications, and market trends of this intriguing compound.

The molecular formula of Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate is C₁₃H₉F₆NO₂S, with a molecular weight of approximately 357.27 g/mol. The presence of the trifluoromethyl and cyano groups enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals often seek this compound for its potential in developing novel pharmaceutical agents and agrochemical products.

One of the most notable features of Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate is its role in the synthesis of biologically active molecules. The trifluoromethylthio group, in particular, is known for its ability to improve the metabolic stability and lipophilicity of drug candidates. This has led to increased interest in the compound for applications in drug discovery and medicinal chemistry. Recent studies have explored its use in the development of antiviral and anti-inflammatory agents, aligning with current global health priorities.

In the agrochemical sector, Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate serves as a key intermediate for the production of advanced pesticides and herbicides. The trifluoromethyl group is known to enhance the efficacy of agrochemicals, making them more resistant to environmental degradation. This has become increasingly important as the agricultural industry seeks sustainable solutions to combat pest resistance and improve crop yields.

The synthesis of Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Advanced techniques such as flow chemistry and catalysis have been employed to optimize the yield and purity of the compound. These innovations are part of a broader trend toward greener and more efficient synthetic methods, which are highly relevant in today's environmentally conscious market.

Market demand for Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate has been steadily increasing, driven by its applications in high-growth industries. The pharmaceutical sector, in particular, has shown a strong interest in the compound, with several patents filed for its use in drug formulations. Additionally, the agrochemical industry continues to explore its potential for next-generation crop protection products. As a result, suppliers and manufacturers are scaling up production to meet the rising demand.

For researchers and industry professionals, understanding the physicochemical properties of Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate is crucial. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while its stability under various conditions makes it suitable for diverse applications. Analytical techniques like HPLC and NMR spectroscopy are commonly used to characterize and ensure the quality of the compound.

In conclusion, Ethyl 2-cyano-4-trifluoromethyl-3-(trifluoromethylthio)phenylacetate (CAS No. 1803829-89-1) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique chemical structure and reactivity make it a focal point for ongoing research and development. As industries continue to innovate, the demand for this compound is expected to grow, solidifying its position as a key player in the chemical landscape.